Cas no 1187928-96-6 (3-Propoxy-azetidine oxalate)

• Product Name: 3-Propoxy-azetidine oxalate
• CAS No: 1187928-96-6
• MF: C₈H₁₅NO₅
• MW: 205.208402872086
• MDL: MFCD11506052
• CID: 4771734
• Update Time: 2026-02-26

3-Propoxy-azetidine oxalate Chemical and Physical Properties

Names and Identifiers

• 3-PROPOXY-AZETIDINE OXALATE
• NE62770
• SB31248
• 3-Propoxy-azetidine oxalate

• MDL： MFCD11506052
• Inchi： 1S/C6H13NO.C2H2O4/c1-2-3-8-6-4-7-5-6;3-1(4)2(5)6/h6-7H,2-5H2,1H3;(H,3,4)(H,5,6)
• InChI Key： MBVIPIWDWWFOEJ-UHFFFAOYSA-N
• SMILES： O(CCC)C1CNC1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 133
• Topological Polar Surface Area: 95.9

Additional information on 3-Propoxy-azetidine oxalate

Exploring the Versatile Applications and Properties of 3-Propoxy-azetidine oxalate (CAS No. 1187928-96-6)

The chemical compound 3-Propoxy-azetidine oxalate (CAS No. 1187928-96-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, this compound serves as a valuable intermediate in the synthesis of various bioactive molecules and functional materials. In this comprehensive overview, we delve into the chemical characteristics, synthesis methods, and diverse applications of 3-Propoxy-azetidine oxalate, while also addressing current industry trends and frequently searched queries about this compound.

Chemically speaking, 3-Propoxy-azetidine oxalate consists of an azetidine ring (a four-membered nitrogen-containing heterocycle) substituted with a propoxy group at the 3-position, forming a stable oxalate salt. The CAS registry number 1187928-96-6 specifically identifies this molecular configuration, distinguishing it from related compounds. Researchers particularly value this molecule for its balanced properties - the azetidine ring provides structural rigidity while the propoxy group offers desirable solubility characteristics, making 3-Propoxy-azetidine derivatives useful in various formulation applications.

Recent scientific literature reveals growing interest in 3-Propoxy-azetidine oxalate as a building block for drug discovery. Pharmaceutical researchers are exploring its potential in developing novel therapeutic agents, particularly in neurological and anti-inflammatory applications. The compound's structural features make it an attractive scaffold for designing molecules that can interact with specific biological targets. Current trends in medicinal chemistry emphasize the importance of such nitrogen-containing heterocycles, explaining why searches for "azetidine derivatives in drug development" and "3-Propoxy-azetidine applications" have increased significantly in academic databases.

Beyond pharmaceuticals, 3-Propoxy-azetidine oxalate finds applications in materials science. Its molecular structure contributes to the development of advanced polymers with specific mechanical and thermal properties. Materials engineers are particularly interested in how the incorporation of azetidine-based monomers can influence polymer characteristics. This aligns with current industry demands for high-performance materials in electronics, coatings, and specialty adhesives. Frequently searched terms like "azetidine polymers" and "heterocyclic compounds for materials science" reflect this growing application area.

The synthesis of 3-Propoxy-azetidine oxalate typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, addressing the pharmaceutical industry's focus on sustainable manufacturing. Recent optimization of the synthesis process has improved yields and reduced environmental impact, responding to common search queries about "green synthesis of azetidine derivatives" and "sustainable preparation of 3-Propoxy-azetidine". These developments make the compound more accessible for research and industrial applications.

Analytical characterization of 3-Propoxy-azetidine oxalate employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The oxalate salt form enhances the compound's crystallinity, facilitating precise structural determination - a feature frequently mentioned in searches about "characterization of azetidine salts". These analytical methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can significantly impact biological activity.

From a commercial perspective, 3-Propoxy-azetidine oxalate (CAS 1187928-96-6) has seen steady demand growth in recent years. Suppliers typically offer the compound in research quantities with purity grades ranging from 95% to 99%, catering to different application needs. Market analysis shows particular interest from pharmaceutical companies and academic research institutions, with search trends indicating increasing inquiries about "3-Propoxy-azetidine suppliers" and "bulk availability of azetidine derivatives". The compound's stability under standard storage conditions contributes to its reliable commercial availability.

Looking forward, the potential applications of 3-Propoxy-azetidine oxalate continue to expand. Current research explores its use in agrochemical formulations and as a ligand in catalytic systems. These emerging applications respond to industry needs for novel chemical solutions in agriculture and green chemistry, topics that dominate recent searches in the specialty chemicals sector. The compound's versatility ensures it remains relevant across multiple scientific disciplines, from medicinal chemistry to advanced materials development.

For researchers working with 3-Propoxy-azetidine oxalate, proper handling procedures are essential despite its non-hazardous classification. Standard laboratory safety practices should be followed, including the use of personal protective equipment. This practical information addresses common search queries about "handling azetidine derivatives" and "safety of 3-Propoxy-azetidine", providing valuable guidance for new researchers entering this field.

In conclusion, 3-Propoxy-azetidine oxalate (CAS 1187928-96-6) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features, combined with improving synthetic accessibility, position this compound as a valuable tool in modern chemical research and development. As scientific understanding of azetidine-based compounds grows, so too does the potential for discovering new applications for this versatile molecule, ensuring its continued relevance in addressing current and future chemical challenges.